Cas no 1698597-40-8 (tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate
• CAS No: 1698597-40-8
• MF: C₁₁H₂₄N₂O₄
• MW: 248.319263458252
• MDL: MFCD26410636
• CID: 4611542
• PubChem ID: 112688903
• Update Time: 2025-10-29

tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[[2-(2-hydroxyethoxy)ethyl]amino]ethyl]-, 1,1-dimethylethyl ester
• (tert-Butyl N-(2-{[2-(2-hydroxyethoxy)ethyl]amino}ethyl)carbamate)
• tert-butyl N-(2-{[2-(2-hydroxyethoxy)ethyl]amino}ethyl)carbamate
• tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate
• TERT-BUTYL N-(2-([2-(2-HYDROXYETHOXY)ETHYL]AMINO)ETHYL)CARBAMATE
• 1698597-40-8
• tert-Butyl (2-((2-(2-hydroxyethoxy)ethyl)amino)ethyl)carbamate
• tert-butylN-(2-{[2-(2-hydroxyethoxy)ethyl]amino}ethyl)carbamate
• F75180
• SCHEMBL25377525
• EN300-222334
• tert-butyl N-[2-[2-(2-hydroxyethoxy)ethylamino]ethyl]carbamate

• MDL： MFCD26410636
• Inchi： 1S/C11H24N2O4/c1-11(2,3)17-10(15)13-5-4-12-6-8-16-9-7-14/h12,14H,4-9H2,1-3H3,(H,13,15)
• InChI Key： HVTURBAKRQAZQY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCNCCOCCO

Computed Properties

• Exact Mass: 248.17360725g/mol
• Monoisotopic Mass: 248.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate

Professional Introduction to Compound with CAS No. 1698597-40-8 and Product Name: tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate

The compound with the CAS number 1698597-40-8 and the product name tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions.

In recent years, the demand for innovative chemical entities that can modulate biological pathways has surged. The structure of tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate incorporates several key functional groups that make it a promising candidate for further exploration. Specifically, the presence of a carbamate moiety and a tertiary butyl group contributes to its stability and reactivity, which are critical factors in drug design.

The carbamate group in this compound is particularly noteworthy as it can participate in hydrogen bonding interactions, a feature that is often exploited in the development of bioactive molecules. Additionally, the ethyleneamine side chain provides a flexible backbone that can be tailored to interact with specific targets within biological systems. These characteristics make tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate a versatile scaffold for medicinal chemistry.

Recent studies have highlighted the importance of prodrugs in enhancing drug delivery and bioavailability. The structure of tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate lends itself well to prodrug formulations due to its ability to undergo metabolic conversion into active pharmacophores. This property has been observed in related compounds that have shown improved pharmacokinetic profiles when used as prodrugs.

The hydroxyl groups present in the molecule also contribute to its solubility and interactions with biological matrices. These features are particularly relevant in the context of drug delivery systems where solubility is a critical parameter for achieving optimal therapeutic effects. The ability of tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate to form hydrogen bonds with water molecules enhances its solubility, making it a promising candidate for aqueous-based formulations.

In the realm of medicinal chemistry, the development of novel scaffolds that can interact with biological targets is of paramount importance. The unique structure of tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate offers several advantages over traditional pharmacophores. Its ability to modulate enzyme activity and receptor binding has been demonstrated in preclinical studies, suggesting its potential as an active ingredient in therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in fine chemical synthesis. The use of advanced catalytic methods and purification techniques ensures high yields and purity, which are essential for pharmaceutical applications. The synthetic route also emphasizes sustainability, with efforts focused on minimizing waste and optimizing reaction conditions.

The potential applications of tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate extend beyond traditional pharmaceuticals. Its structural features make it suitable for use in agrochemicals, where it can serve as a precursor for bioactive compounds that enhance crop protection and yield improvement. Additionally, its stability under various environmental conditions makes it a candidate for industrial applications where chemical durability is required.

The field of chemical biology has seen significant advancements in the use of computational methods for drug discovery. The molecular modeling studies on tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate have provided valuable insights into its interactions with biological targets. These studies have been instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In conclusion, the compound with CAS number 1698597-40-8, known as tert-butyl N-(2-{2-(2-hydroxyethoxy)ethylamino}ethyl)carbamate, represents a significant contribution to the field of chemical and biomedical research. Its unique structural features, combined with its potential applications in pharmaceuticals and other industries, make it a compound of considerable interest. Further research is warranted to fully explore its therapeutic potential and industrial uses.